Cas no 1534599-22-8 (1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1534599-22-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6525903
• PubChem ID: 96802108
• Update Time: 2025-05-19

1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid
• EN300-1766131
• 1534599-22-8

• Inchi： 1S/C14H15NO2/c16-13(17)14(7-3-4-8-14)12-9-10-5-1-2-6-11(10)15-12/h1-2,5-6,9,15H,3-4,7-8H2,(H,16,17)
• InChI Key： UFJFGRLRKQFTRE-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC3C=CC=CC=3N2)CCCC1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid (CAS No. 1534599-22-8)

1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid, with the CAS number 1534599-22-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by a cyclopentane ring fused to an indole moiety, which endows it with a combination of aromatic and aliphatic functionalities. The presence of the carboxylic acid group further enhances its chemical versatility, making it a valuable candidate for various applications in drug discovery and development.

The structural complexity of 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid has been the subject of numerous studies aimed at elucidating its synthetic pathways and biological activities. Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of this compound through various methodologies, including palladium-catalyzed cross-coupling reactions and multistep sequences involving ring-forming reactions. These synthetic routes not only provide access to the target molecule but also allow for the introduction of functional groups that can be further modified to enhance its pharmacological properties.

In terms of biological activity, 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid has shown promising results in several areas. One of the most notable applications is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have demonstrated that this compound can interact with specific GPCRs, leading to altered signaling pathways that may have therapeutic implications in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Furthermore, 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for novel therapeutic options.

The pharmacokinetic properties of 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. However, further research is needed to optimize these properties and ensure optimal therapeutic efficacy and safety.

In addition to its potential as a therapeutic agent, 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid has been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for understanding complex cellular processes and identifying new targets for drug discovery. For instance, it has been used in high-throughput screening assays to identify small molecules that can modulate specific protein interactions or signaling pathways.

The structural diversity of indole derivatives has long been recognized for their wide-ranging biological activities, from antimicrobial and antiviral properties to neuroprotective effects. The unique structure of 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid, with its cyclopentane ring and carboxylic acid group, adds another dimension to this class of compounds. This structural feature may confer additional stability or binding affinity, which could be exploited in the design of more potent and selective drugs.

In conclusion, 1-(1H-indol-2-yl)cyclopentane-1-carboxylic acid (CAS No. 1534599-22-8) is a compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation and development. Ongoing research is likely to uncover new applications and optimize its properties for clinical use, contributing to the advancement of drug discovery and therapeutic strategies.